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Compound of Interest

Compound Name: Veratraldehyde

Cat. No.: B141060

An In-depth Overview of 3,4-Dimethoxybenzaldehyde: Synonyms, Properties, Synthesis, and
Biological Activity

Introduction

Veratraldehyde, systematically known as 3,4-dimethoxybenzaldehyde, is an aromatic organic
compound that serves as a versatile precursor in the synthesis of a wide array of
pharmaceuticals and is a key component in the flavor and fragrance industries.[1] Its pleasant
woody and vanilla-like aroma makes it a popular choice as a flavorant.[2][3] This technical
guide provides a comprehensive overview of Veratraldehyde, including its common synonyms,
physicochemical properties, detailed experimental protocols for its synthesis and purification,
and an exploration of its biological activities and potential mechanisms of action, particularly its
role in modulating key cellular signaling pathways. This document is intended for researchers,
scientists, and professionals involved in drug development and related fields.

Common Synonyms

Veratraldehyde is known by a variety of names in scientific literature and commercial contexts.
Understanding these synonyms is crucial for comprehensive literature searches and chemical
sourcing.
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Synonym Reference
3,4-Dimethoxybenzaldehyde [41151[6]
Methylvanillin [41[6]1[7]
Veratric aldehyde [2][41[5]
Vanillin methyl ether [4161[8]
Veratral [4][5][6]
Veratryl aldehyde [41[5][6]
Veratrum aldehyde [41151[6]
p-Veratric aldehyde [2]
4-0O-Methylvanillin [2]
Protocatechualdehyde dimethyl ether [2]
Benzaldehyde, 3,4-dimethoxy- [2]
NSC 24521 [7](8]
NSC 8500 [7](8]

Physicochemical Properties

A thorough understanding of the physical and chemical properties of Veratraldehyde is
essential for its application in research and development.
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Property Value Reference

Molecular Formula CoH1003 [21151[7]

Molar Mass 166.17 g/mol [2][7]
White to light peach or tan

Appearance ) [2]
crystalline powder/needles

Melting Point 40-43 °C [2][5]

Boiling Point 281 °C [2][5]
Soluble in hot water, ethanol,

Solubility ether, and oils; sparingly [2]
soluble in cold water.

CAS Number 120-14-9 [4115]

Experimental Protocols
Synthesis of Veratraldehyde by Methylation of Vanillin

This protocol is a common and efficient method for the laboratory-scale synthesis of

Veratraldehyde.

Materials:

Vanillin

Dimethyl sulfate

Diethyl ether

Water

Procedure:

Sodium hydroxide

Anhydrous magnesium sulfate
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« In a flask equipped with a stirrer, reflux condenser, and dropping funnels, dissolve vanillin in
a solution of sodium hydroxide in water.

» Heat the mixture gently.

e Simultaneously, add dimethyl sulfate and a more concentrated sodium hydroxide solution
dropwise to the reaction mixture while stirring vigorously. Maintain a slightly alkaline
condition throughout the addition.

 After the addition is complete, continue to stir and heat the mixture for a period to ensure the
reaction goes to completion.

e Cool the reaction mixture to room temperature.
o Extract the product with diethyl ether.

o Wash the combined ether extracts with water and then dry over anhydrous magnesium
sulfate.

o Remove the ether by distillation. The resulting crude Veratraldehyde can be purified by
recrystallization from a suitable solvent like diethyl ether or by vacuum distillation.

Purification of Veratraldehyde

Recrystallization:

o Dissolve the crude Veratraldehyde in a minimum amount of hot solvent (e.g., diethyl ether,
petroleum ether, or a mixture).

 Allow the solution to cool slowly to room temperature, and then cool further in an ice bath to
induce crystallization.

o Collect the crystals by vacuum filtration and wash them with a small amount of cold solvent.
e Dry the crystals under vacuum.

Vacuum Distillation: For larger quantities or higher purity, vacuum distillation is an effective
method. The boiling point of Veratraldehyde is significantly reduced under vacuum, preventing
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degradation.

Biological Activity and Signaling Pathways

Veratraldehyde has demonstrated a range of biological activities, with its antifungal and
antimicrobial properties being the most studied. The proposed mechanism for its antifungal
action involves the formation of Schiff bases with active methyl compounds, which can inhibit
fungal growth and reproduction.[2][4]

While direct studies on the interaction of Veratraldehyde with major mammalian signaling
pathways are limited, its structural similarity to other phenolic compounds, such as resveratrol,
and its nature as an aldehyde suggest potential interactions with key cellular signaling
cascades involved in inflammation and oxidative stress, namely the NF-kB and Nrf2 pathways.

Putative Inhibition of the NF-kB Signaling Pathway

The NF-kB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) pathway is a
central regulator of inflammation. Many natural polyphenols are known to inhibit this pathway. It
is plausible that Veratraldehyde, due to its phenolic structure, may exert anti-inflammatory
effects by inhibiting NF-kB activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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